Cas no 103506-04-3 (Propanedioic acid,2-[[4-(4-methoxyphenoxy)-3,5-dinitrophenyl]methylene]-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-[[4-(4-methoxyphenoxy)-3,5-dinitrophenyl]methylene]-, 1,3-diethyl ester
• CAS No: 103506-04-3
• MF: C₂₁H₂₀N₂O₁₀
• MW: 460.390906333923
• CID: 125704
• PubChem ID: 29945524
• Update Time: 2025-04-18

Propanedioic acid,2-[[4-(4-methoxyphenoxy)-3,5-dinitrophenyl]methylene]-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-[[4-(4-methoxyphenoxy)-3,5-dinitrophenyl]methylene]-, 1,3-diethyl ester
• diethyl 2-[[4-(4-methoxyphenoxy)-3,5-dinitrophenyl]methylidene]propanedioate
• [4-(4-methoxy-phenoxy)-3,5-dinitro-benzylidene]-malonic acid diethyl ester
• 2-[4-(4-METHOXY-PHENOXY)-3,5-DINITRO-BENZYLIDENE]-MALONIC ACID DIETHYL ESTER
• Diethyl {[4-(4-methoxyphenoxy)-3,5-dinitrophenyl]methylidene}propanedioate
• A856976
• CS-0440282
• 103506-04-3
• DTXSID80652369
• Diethyl 2-(4-(4-methoxyphenoxy)-3,5-dinitrobenzylidene)malonate
• F11659

• Inchi： 1S/C21H20N2O10/c1-4-31-20(24)16(21(25)32-5-2)10-13-11-17(22(26)27)19(18(12-13)23(28)29)33-15-8-6-14(30-3)7-9-15/h6-12H,4-5H2,1-3H3
• InChI Key： CJVVFOXWKCNMFB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)C1C(=CC(/C=C(\C(=O)OCC)/C(=O)OCC)=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 460.11179484g/mol
• Monoisotopic Mass: 460.11179484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 163Ų